Cas no 2231675-54-8 (methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate)

• Product Name: methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate
• CAS No: 2231675-54-8
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 5106861
• Update Time: 2025-06-30

methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-{[(benzyloxy)carbonyl]amino}bicyclo[2.2.2]octan-1-yl)acetate
• methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate

• Inchi： 1S/C19H25NO4/c1-23-16(21)13-18-7-10-19(11-8-18,12-9-18)20-17(22)24-14-15-5-3-2-4-6-15/h2-6H,7-14H2,1H3,(H,20,22)
• InChI Key： SMZNBFIYPXNFKX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC12CCC(NC(OCC3=CC=CC=C3)=O)(CC1)CC2

Additional information on methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate

Introduction to Methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate (CAS No. 2231675-54-8)

Methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate, a compound with the CAS number 2231675-54-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functional groups that make it a promising candidate for various biochemical applications.

The molecular structure of Methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate consists of a central bicyclo[2.2.2]octanyl moiety, which is a fused tricyclic system consisting of three cyclic rings. This unique structural feature contributes to the compound's distinct physicochemical properties, including its solubility, stability, and reactivity. The presence of multiple stereocenters in the bicyclic framework also makes this compound an attractive scaffold for designing chiral drugs and ligands.

One of the most notable features of this compound is the presence of a benzyloxycarbonylamino group at the fourth position of the bicyclic structure. This group is commonly used in medicinal chemistry as a protecting group for amino acids and other nucleophilic functionalities. The benzyloxycarbonyl (Boc) group is particularly valuable in peptide synthesis and drug development, as it provides stability to the amine group while allowing for selective deprotection under mild acidic conditions.

In recent years, there has been growing interest in the development of novel compounds with bicyclic structures for their potential applications in pharmaceuticals and agrochemicals. The bicyclo[2.2.2]octanyl moiety, in particular, has been extensively studied for its ability to mimic natural products and bioactive molecules. This structural motif is found in several pharmacologically active compounds, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antifungal agents.

The synthesis of Methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the bicyclo[2.2.2]octyl intermediate, which is then functionalized with the benzyloxycarbonylamino group and acetylated to yield the final product. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency and selectivity of these reactions.

Recent research has highlighted the potential of this compound as a building block for more complex molecules with therapeutic applications. For instance, studies have demonstrated its utility in the design of protease inhibitors, which are crucial in treating various diseases such as HIV/AIDS and cancer. The benzyloxycarbonylamino group provides a site for further derivatization, allowing chemists to tailor the properties of the molecule for specific biological targets.

The physicochemical properties of Methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate have been thoroughly characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational preferences, which are essential for understanding its biological activity and potential interactions with biological targets.

In conclusion, Methyl 2-[4-(benzyloxycarbonylamino)-1-bicyclo[2.2.2]octanyl]acetate (CAS No. 2231675-54-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its functional groups, make it an attractive scaffold for designing novel drugs and bioactive molecules. Further research is warranted to explore its full therapeutic potential and to optimize synthetic routes for large-scale production.